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Compound of Interest

Compound Name: Tilomisole

Cat. No.: B1213041 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds is paramount to laboratory safety and environmental

responsibility. This guide provides essential, step-by-step procedures for the proper disposal of

Tilomisole, a compound used in various research applications. Adherence to these guidelines

will help mitigate risks and ensure compliance with safety regulations.

Immediate Safety and Handling Precautions
Before beginning any disposal process, it is crucial to handle Tilomisole with appropriate

personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and

a lab coat. All handling of Tilomisole waste should be conducted in a well-ventilated area,

preferably within a chemical fume hood, to avoid inhalation of any dust or vapors.

Quantitative Data Summary
Below is a summary of the key chemical and physical properties of Tilomisole.
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Property Value

Molecular Formula C17H11ClN2O2S[1]

Molecular Weight 342.8 g/mol [1]

Physical State Solid[2]

Appearance White to yellow solid[2]

Melting Point 118 °C[2]

UN Number
2811 (for transport of toxic solids, organic,

n.o.s.)[2]

Step-by-Step Disposal Protocol for Tilomisole
The following protocol outlines the recommended procedure for the safe disposal of Tilomisole
waste. This is a general guideline and should be adapted to comply with the specific

regulations of your institution and local authorities.

1. Waste Segregation and Collection:

Solid Waste: Place all solid Tilomisole waste, including contaminated consumables such as

weigh boats, filter paper, and gloves, into a dedicated, clearly labeled hazardous waste

container.[3] The container must be made of a material compatible with the chemical and

have a secure lid.[4] Do not mix with other waste streams unless explicitly permitted by your

institution's waste management plan.

Liquid Waste: Collect any liquid waste containing Tilomisole, such as solutions or rinsates,

in a separate, leak-proof, and chemically resistant container.[5] The first rinse of any

glassware that contained Tilomisole must be collected as hazardous waste.[6]

Sharps Waste: Any sharps, such as needles or broken glass contaminated with Tilomisole,

must be placed in a designated, puncture-proof sharps container.[7]

2. Labeling of Waste Containers:
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All waste containers must be clearly labeled with the words "Hazardous Waste" and the full

chemical name, "Tilomisole."[6]

Indicate the approximate concentration and quantity of the waste.

Include the date the waste was first added to the container.

3. Storage of Waste:

Store hazardous waste containers in a designated, secure area away from general

laboratory traffic.[6]

Ensure that the storage area is well-ventilated.

Incompatible wastes should be segregated to prevent accidental reactions.[6]

Liquid waste containers should be stored in secondary containment trays to prevent spills.[4]

4. Final Disposal:

Arrange for the collection of the hazardous waste by your institution's Environmental Health

and Safety (EHS) department or a licensed hazardous waste disposal company.[3]

Follow all institutional procedures for waste pickup requests.

Never dispose of Tilomisole down the drain or in the regular trash.[6]

Experimental Protocols for Waste Management
While specific experimental protocols for determining the optimal disposal method for

Tilomisole are not publicly available, the general principles of hazardous waste management

are based on extensive toxicological and environmental impact studies of similar chemical

compounds. The procedures outlined above are derived from established best practices for

handling toxic organic solids in a laboratory setting.[2][3]

Logical Workflow for Tilomisole Disposal
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The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Tilomisole waste.

Waste Generation Segregation & Collection

Interim Storage Final Disposal

Tilomisole Waste Generated

Solid Waste (e.g., contaminated gloves, paper)

Liquid Waste (e.g., solutions, rinsates)

Sharps Waste (e.g., contaminated needles, glass)

Collect in Labeled Solid Hazardous Waste Container

Collect in Labeled Liquid Hazardous Waste Container

Collect in Puncture-Proof Sharps Container

Store in Designated, Secure, & Ventilated Area Arrange for Pickup by EHS or Licensed Contractor
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Tilomisole Waste Disposal Workflow Diagram

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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